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Compound of Interest

Compound Name: Clofentezine-d8

Cat. No.: B15555028

This technical guide provides an in-depth overview of Clofentezine-d8, a deuterated analog of
the acaricide Clofentezine. It is intended for researchers, scientists, and drug development
professionals, offering comprehensive information on commercial suppliers, technical
specifications, and analytical applications.

Commercial Availability

Clofentezine-d8 is available from several reputable suppliers of chemical standards. The
following table summarizes the key commercial sources.
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Supplier Website CAS Number Notes
Offers custom
74115-24-5 synthesis and
Clearsynth --INVALID-LINK-- . -
(Unlabelled) provides a Certificate

of Analysis.[1]

Provides the product

in various exact

LGC Standards --INVALID-LINK-- 2732862-38-1 ] ]
weight packaging
options.[2]

States the product is
for research use only

MedChemExpress --INVALID-LINK-- 2732862-38-1

and not for sale to

patients.[3]

Technical Data

Clofentezine-d8 is primarily utilized as an internal standard in analytical methodologies,
particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for the quantification of
Clofentezine residues in various matrices.[4] Its deuteration provides a distinct mass-to-charge
ratio, allowing for clear differentiation from the non-labeled analyte while maintaining similar
chemical and chromatographic behavior.

Parameter Specification Source

Purity >95% (HPLC) LGC Standards|[2]
Molecular Formula C14DsCl2N4 Clearsynth[1]
Molecular Weight 311.195 g/mol Clearsynth[1]
Storage Temperature +4°C LGC Standards[2]
Product Format Neat solid LGC Standards[2]

Experimental Protocols
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Protocol for the Determination of Clofentezine Residues
in Fruit Samples using LC-MS/MS with Clofentezine-d8
as an Internal Standard

This protocol is a representative method synthesized from established analytical procedures for
pesticide residue analysis.

1. Materials and Reagents:

o Clofentezine analytical standard

o Clofentezine-d8 internal standard

o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid

¢ Anhydrous magnesium sulfate

e Sodium chloride

o Fruit sample (e.g., apple, pear)

2. Sample Preparation (QUEChERS-based extraction):

e Homogenize 10 g of the fruit sample.

e Add 10 mL of acetonitrile to the homogenized sample.

o Spike the sample with a known concentration of the Clofentezine-d8 internal standard.
e Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.
o Shake vigorously for 1 minute and centrifuge.

o Take an aliquot of the acetonitrile supernatant for LC-MS/MS analysis.
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3. LC-MS/MS Analysis:

o LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: A suitable reversed-phase column (e.g., C18).

o Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic
acid.

o Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction
monitoring (MRM) mode.

e MRM Transitions:

o Clofentezine: Monitor the appropriate precursor > product ion transition (e.g., m/z 303 >
138).

o Clofentezine-d8: Monitor the corresponding precursor > product ion transition for the
deuterated standard.

4. Quantification:

e Construct a calibration curve using standard solutions of Clofentezine with a constant
concentration of Clofentezine-d8.

» Calculate the ratio of the peak area of Clofentezine to the peak area of Clofentezine-d8 for
both the standards and the samples.

o Determine the concentration of Clofentezine in the sample by interpolating its area ratio on
the calibration curve.

Signaling Pathway and Mechanism of Action

Clofentezine acts as a mite growth inhibitor by targeting the enzyme chitin synthase 1 (CHS1).
[2][3] Chitin is a crucial component of the exoskeleton of mites. By inhibiting CHS1,

Clofentezine disrupts the synthesis of chitin, leading to abnormal embryonic development and
preventing the successful molting of larvae and nymphs. This ultimately results in the death of
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the mites. The shared mechanism of action with other acaricides like hexythiazox is well-
documented and leads to cross-resistance.[2]

Mechanism of Action of Clofentezine
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Mechanism of action of Clofentezine.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of
Clofentezine residues in a given sample matrix using Clofentezine-d8 as an internal standard.
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Experimental Workflow for Clofentezine Residue Analysis

Sample Preparation

1. Sample Collection
(e.g., Fruit, Soil)

2. Homogenization

3. Extraction with Solvent
(e.g., Acetonitrile)

4. Spiking with
Clofentezine-d8

5. QUEChERS Cleanup
(MgS04, NaCl)

6. Final Extract for Analysis

7. LC-MS/MS Analysis
(MRM Mode)

8. Data Processing

9. Quantification using
Internal Standard Calibration

10. Final Concentration Report
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Workflow for Clofentezine residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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